N-(cyanomethyl)-4,4-difluoro-N-methylcyclohexane-1-carboxamide

• IUPAC Name: N-(cyanomethyl)-4,4-difluoro-N-methylcyclohexane-1-carboxamide
• InChI: InChI=1S/C10H14F2N2O/c1-14(7-6-13)9(15)8-2-4-10(11,12)5-3-8/h8H,2-5,7H2,1H3
• InChI Key: NNHLRNWMBURYTO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#N)C(=O)C1CCC(CC1)(F)F
• Molecular Formula: C10H14F2N2O
• Molecular Weight: 216.23 g/mol

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